Cas no 22027-96-9 (3,4-Dimethoxy-5-nitrobenzaldehyde)

• Product Name: 3,4-Dimethoxy-5-nitrobenzaldehyde
• CAS No: 22027-96-9
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD07776940
• CID: 272902
• PubChem ID: 10867565
• Update Time: 2025-06-10

3,4-Dimethoxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-5-nitrobenzaldehyde
• 4-dimethoxy-5-nitrobenzaldehyde
• Benzaldehyde,3,4-dimethoxy-5-nitro-
• 3,4-Dimethoxy-5-nitro-benazldehyde
• 3,4-Dimethoxy-5-nitro-benzaldehyd
• 3,4-dimethoxy-5-nitro-benzaldehyde
• 3-nitro-4,5-dimethoxybenzaldehyde
• 5-nitroveratral
• 5-nitroveratraldehyde
• AKOS000299536
• NOUWQZZKSKEHCI-UHFFFAOYSA-N
• A4735
• CL8297
• CS-0147420
• 22027-96-9
• SCHEMBL1447403
• MFCD07776940
• AS-46013
• AM84043
• FT-0638174
• DB-011109

• MDL： MFCD07776940
• Inchi： 1S/C9H9NO5/c1-14-8-4-6(5-11)3-7(10(12)13)9(8)15-2/h3-5H,1-2H3
• InChI Key： NOUWQZZKSKEHCI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=O)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.048072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.312
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.571
• PSA: 81.35000
• LogP: 1.94770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3,4-Dimethoxy-5-nitrobenzaldehyde

Introduction to 3,4-Dimethoxy-5-nitrobenzaldehyde (CAS No: 22027-96-9)

3,4-Dimethoxy-5-nitrobenzaldehyde, with the chemical formula C₈H₆NO₄, is a versatile aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of nitroaromatics and aldehydes, exhibiting unique structural and chemical properties that make it a valuable intermediate in the development of various bioactive molecules. Its molecular structure features a benzene ring substituted with methoxy groups at the 3rd and 4th positions and a nitro group at the 5th position, coupled with an aldehyde functional group at the 1st position. Such a configuration imparts distinct reactivity patterns, making it a useful building block for further functionalization.

The significance of 3,4-Dimethoxy-5-nitrobenzaldehyde in modern chemical research is underscored by its applications in synthesizing complex organic molecules, particularly in medicinal chemistry. The nitro and aldehyde groups provide multiple sites for chemical modification, enabling the construction of diverse pharmacophores. For instance, the nitro group can be reduced to an amine, while the aldehyde can undergo condensation reactions to form Schiff bases or participate in oxidation-reduction processes. These transformations are pivotal in designing novel therapeutic agents targeting various biological pathways.

Recent advancements in synthetic methodologies have further highlighted the utility of 3,4-Dimethoxy-5-nitrobenzaldehyde. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For example, studies have demonstrated its use in constructing benzothiazole derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The methoxy groups on the benzene ring enhance solubility and metabolic stability, making such derivatives more suitable for drug development.

In addition to its role in heterocyclic synthesis, 3,4-Dimethoxy-5-nitrobenzaldehyde has been investigated for its potential in material science applications. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring creates a system with tunable electronic properties. This feature has been exploited in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound’s ability to undergo selective functionalization allows chemists to fine-tune its electronic characteristics, thereby tailoring its performance for specific applications.

The pharmaceutical industry has also shown interest in 3,4-Dimethoxy-5-nitrobenzaldehyde due to its potential as a scaffold for drug discovery. Computational modeling studies have identified this compound as a candidate for inhibiting enzymes involved in inflammatory diseases. By leveraging its structural features, researchers aim to develop small-molecule inhibitors that can modulate these enzymatic pathways effectively. The nitro group’s ability to engage in hydrogen bonding interactions with biological targets further enhances its suitability as a pharmacophore.

From a synthetic chemistry perspective, 3,4-Dimethoxy-5-nitrobenzaldehyde serves as an excellent model compound for studying reaction mechanisms involving aromatic substitution and functional group interconversion. Its stability under various reaction conditions makes it ideal for teaching purposes in academic settings. Moreover, its commercial availability ensures that researchers can easily incorporate it into their synthetic protocols without significant hurdles.

The environmental impact of using 3,4-Dimethoxy-5-nitrobenzaldehyde as an intermediate has also been examined. While nitroaromatic compounds are known for their potential environmental persistence, studies have shown that proper handling and disposal protocols can mitigate risks associated with their use. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion,3,4-Dimethoxy-5-nitrobenzaldehyde (CAS No: 22027-96-9) is a multifaceted compound with broad applications across pharmaceuticals、material science and organic synthesis。 Its unique structural features enable diverse chemical transformations，making it indispensable in modern research endeavors。 As our understanding of molecular interactions evolves，the utility of this compound is expected to expand，further solidifying its role as a cornerstone of advanced chemical innovation。